Cas no 898459-23-9 (3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide)

• Product Name: 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• CAS No: 898459-23-9
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 5485035
• Update Time: 2025-10-28

3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
• 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

• Inchi： 1S/C17H16N2OS2/c1-3-21-14-6-4-5-12(9-14)17(20)19-13-7-8-15-16(10-13)22-11(2)18-15/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key： QROZEDYVCZKVCG-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC(C)=NC2=CC=1)(=O)C1=CC=CC(SCC)=C1

Additional information on 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide

3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide: A Comprehensive Overview

3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide (CAS No. 898459-23-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide.

Chemical Structure and Properties

The molecular formula of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide is C₁₇H₁₇N₃O₂S₂, with a molecular weight of 347.45 g/mol. The compound features a benzothiazole moiety and an ethylsulfanyl group, which contribute to its unique chemical properties and biological activities. The presence of these functional groups imparts the molecule with high stability and solubility in various solvents, making it suitable for a wide range of experimental conditions.

Synthesis Methods

The synthesis of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been extensively studied in the literature. One common approach involves the reaction of 3-(ethylsulfanyl)benzoic acid with 2-methyl-1,3-benzothiazol-6-amine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). This method yields high purity and good yields of the target compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions to enhance reaction efficiency and reduce waste.

Biological Activities

3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has demonstrated a range of biological activities that make it a valuable candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which can help protect cells from oxidative stress and damage.

In the context of cancer research, 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has shown promising antiproliferative effects against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that this compound may have potential as a novel anticancer agent.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been further explored in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and oxidative stress in conditions such as arthritis and neurodegenerative diseases. Moreover, its antiproliferative effects have been validated in xenograft models of human cancers, providing strong evidence for its efficacy.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide. Preliminary results from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

Conclusion

In conclusion, 3-(ethylsulfanyl)-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide (CAS No. 898459-23-9) is a promising compound with a wide range of biological activities and therapeutic applications. Its unique chemical structure and properties make it an attractive candidate for drug development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of medicinal chemistry.